Cas no 957487-34-2 (3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid)

3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid structure
957487-34-2 structure
Product Name:3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
CAS No:957487-34-2
MF:C9H9N3O3
MW:207.186061620712
CID:3059528
PubChem ID:6484397
Update Time:2025-04-21

3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-Ethyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid
    • 3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
    • DTXSID501208030
    • HMS1699C06
    • STK342037
    • 3-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
    • EN300-1870558
    • 3-(1-ethylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
    • 3-(1-Ethyl-1H-pyrazol-4-yl)-5-isoxazolecarboxylic acid
    • 3-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
    • AKOS000310429
    • 957487-34-2
    • Inchi: 1S/C9H9N3O3/c1-2-12-5-6(4-10-12)7-3-8(9(13)14)15-11-7/h3-5H,2H2,1H3,(H,13,14)
    • InChI Key: QPEZKZWHJPOPDX-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C2C=NN(C=2)CC)=N1

Computed Properties

  • Exact Mass: 207.06439116Da
  • Monoisotopic Mass: 207.06439116Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 81.2Ų

3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid Pricemore >>

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Chemenu
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Enamine
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Enamine
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